N-(4-chlorophenyl)-2-((2-oxo-1-(pyridin-3-ylmethyl)-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[[2-oxo-1-(pyridin-3-ylmethyl)-5,6,7,8-tetrahydroquinazolin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H21ClN4O2S/c23-16-7-9-17(10-8-16)25-20(28)14-30-21-18-5-1-2-6-19(18)27(22(29)26-21)13-15-4-3-11-24-12-15/h3-4,7-12H,1-2,5-6,13-14H2,(H,25,28)
• InChI Key: HHQNLBRNXYBJJN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NC(=O)N2CC3=CN=CC=C3)SCC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C22H21ClN4O2S
• Molecular Weight: 440.9 g/mol

Description

N-(4-chlorophenyl)-2-((2-oxo-1-(pyridin-3-ylmethyl)-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H21ClN4O2S and its molecular weight is 440.95. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorophenyl)-2-((2-oxo-1-(pyridin-3-ylmethyl)-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorophenyl)-2-((2-oxo-1-(pyridin-3-ylmethyl)-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antibacterial Activity

A variety of quinazoline derivatives, closely related to the chemical , have been synthesized and evaluated for their antibacterial activities. For instance, compounds similar to N-(4-chlorophenyl)-2-((2-oxo-1-(pyridin-3-ylmethyl)-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide have shown promising antibacterial properties against pathogens like S. aureus, E. coli, P. vulgaris, and K. pneumoniae (Singh et al., 2010).

Anti-inflammatory and Analgesic Properties

Some quinazolinone derivatives have been synthesized and screened for their potential anti-inflammatory and analgesic activity. This research suggests that compounds structurally related to N-(4-chlorophenyl)-2-((2-oxo-1-(pyridin-3-ylmethyl)-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide could have medicinal applications in treating inflammation and pain (Farag et al., 2012).

Insecticidal Activity

Research into pyridine derivatives, which are structurally similar to the compound , has demonstrated significant insecticidal activities. These compounds have shown effectiveness against pests like the cowpea aphid, Aphis craccivora Koch, indicating potential applications in agriculture (Bakhite et al., 2014).

Antimicrobial and Antifungal Agents

New quinazoline derivatives have been synthesized and shown to possess antimicrobial and antifungal properties. These studies suggest that compounds like N-(4-chlorophenyl)-2-((2-oxo-1-(pyridin-3-ylmethyl)-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide could be effective in combating various microbial and fungal infections (Desai et al., 2007).

Antitumor Activity

Research into quinazolinone analogues has shown that they have potential antitumor activities. This suggests that N-(4-chlorophenyl)-2-((2-oxo-1-(pyridin-3-ylmethyl)-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide could be explored for its effectiveness in cancer treatment (Al-Suwaidan et al., 2016).